Cas no 57899-96-4 (Acetyl-alpha-MSH (11-13) hydrochloride salt)

Acetyl-alpha-MSH (11-13) hydrochloride salt is a synthetic tripeptide fragment derived from the melanocyte-stimulating hormone (α-MSH). This compound retains the C-terminal sequence (Lys-Pro-Val-NH2) of α-MSH, which is critical for binding to melanocortin receptors. The acetylation at the N-terminus enhances stability, while the hydrochloride salt improves solubility for experimental applications. It is widely used in research to study melanocortin receptor interactions, pigmentation pathways, and anti-inflammatory mechanisms. The product offers high purity and consistent performance, making it suitable for biochemical assays, receptor binding studies, and pharmacological investigations. Its well-defined structure ensures reproducibility in scientific studies.

Acetyl-alpha-MSH (11-13) hydrochloride salt structure

57899-96-4 structure

Product Name:Acetyl-alpha-MSH (11-13) hydrochloride salt

CAS No:57899-96-4

MF:C₁₈H₃₃N₅O₄

MW:383.485724210739

CID:374541

PubChem ID:9209049

Update Time:2025-11-01

Acetyl-alpha-MSH (11-13) hydrochloride salt Chemical and Physical Properties

Names and Identifiers

- L-Valinamide,N2-acetyl-L-lysyl-L-prolyl-
- (2S)-2-acetamido-6-amino-N-[(2S)-2-amino-3-methylbutanoyl]-N-propylhexanamide
- Acetyl-α-MSH (11-13)
- Ac-lys-pro-val-nh2
- 1-Valinamide,N2-acetyl-L-lysyl-L-propyl
- Ac-Lys-pro-valnh2
- N-Acetyllysyl-prolyl-valinamide
- HY-P4834
- (S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
- 57899-96-4
- CS-0674620
- (2S)-1-[(2S)-2-acetamido-6-aminohexanoyl]-N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]pyrrolidine-2-carboxamide
- CHEMBL66929
- (2S)-2-{[(2S)-1-[(2S)-6-AMINO-2-ACETAMIDOHEXANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-3-METHYLBUTANAMIDE
- Acetyl-
- SCHEMBL13795060
- A-MSH (11-13)
- Acetyl-alpha-MSH (11-13) hydrochloride salt
- Inchi： 1S/C18H33N5O4/c1-11(2)15(16(20)25)22-17(26)14-8-6-10-23(14)18(27)13(21-12(3)24)7-4-5-9-19/h11,13-15H,4-10,19H2,1-3H3,(H2,20,25)(H,21,24)(H,22,26)/t13-,14-,15-/m0/s1
- InChI Key： QZQBDQTYFDOVNN-KKUMJFAQSA-N
- SMILES： O=C([C@H](CCCCN)NC(C)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)C(C)C)=O

Computed Properties

Exact Mass: 383.25300
Monoisotopic Mass: 328.247441
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 13
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 119
XLogP3: -2.3

Experimental Properties

Density: 1.064
Boiling Point: 529.8°Cat760mmHg
Flash Point: 274.2°C
Refractive Index: 1.498
PSA: 147.62000
LogP: 1.35750

Acetyl-alpha-MSH (11-13) hydrochloride salt Security Information

Storage Condition：-15°C

Acetyl-alpha-MSH (11-13) hydrochloride salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A297900-25mg	Acetyl-alpha-MSH (11-13) hydrochloride salt	57899-96-4		25mg	$ 515.00	2022-06-08
TRC	A297900-50mg	Acetyl-alpha-MSH (11-13) hydrochloride salt	57899-96-4		50mg	$ 865.00	2022-06-08
TRC	A297900-100mg	Acetyl-alpha-MSH (11-13) hydrochloride salt	57899-96-4		100mg	$ 1380.00	2022-06-08
A2B Chem LLC	AG70667-1mg	(S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide	57899-96-4	> 95%	1mg	$318.00	2023-12-30
A2B Chem LLC	AG70667-5mg	(S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide	57899-96-4	> 95%	5mg	$495.00	2023-12-30
A2B Chem LLC	AG70667-10mg	(S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide	57899-96-4	> 95%	10mg	$642.00	2023-12-30